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Compound of Interest

Compound Name: 2,2'-Dithiodibenzoic acid

Cat. No.: B123356 Get Quote

An In-depth Technical Guide to 2,2'-Dithiodibenzoic Acid

Introduction
2,2'-Dithiodibenzoic acid, also known as dithiosalicylic acid, is an organosulfur compound

with the chemical formula C₁₄H₁₀O₄S₂. It is characterized by a disulfide bond linking two

benzoic acid moieties at the ortho position. This unique structure imparts valuable chemical

reactivity, making it a significant molecule in various scientific and industrial fields. This

technical guide provides a comprehensive overview of its properties, synthesis, analysis, and

key applications, with a focus on its relevance to researchers, scientists, and drug development

professionals.

CAS Number
The Chemical Abstracts Service (CAS) registry number for 2,2'-Dithiodibenzoic acid is 119-

80-2.[1][2]

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2,2'-Dithiodibenzoic acid is

presented in the table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₁₄H₁₀O₄S₂ [1]

Molecular Weight 306.36 g/mol [1]

Appearance
White to yellow or brown

powder/crystals
[3]

Melting Point 287-290 °C [1]

Solubility Insoluble in water [1]

IUPAC Name

2-[(2-

carboxyphenyl)disulfanyl]benz

oic acid

[1]

Synonyms

Dithiosalicylic acid, 2-

Carboxyphenyl disulfide, Bis(2-

carboxyphenyl) disulfide

[1]

Experimental Protocols
Synthesis of 2,2'-Dithiodibenzoic Acid from Anthranilic
Acid
A widely documented method for the synthesis of 2,2'-dithiodibenzoic acid involves the

diazotization of anthranilic acid followed by reaction with a sulfur source.[3][4]

Materials:

Anthranilic acid

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Sodium Disulfide (Na₂S₂) solution (alkaline)

Anhydrous Sodium Carbonate
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Ether

Ice

Procedure:

Diazotization:

In a flask, dissolve 5 mmol of anthranilic acid in 5 mL of water and 1 mL of concentrated

hydrochloric acid.

Cool the solution to 5°C in an ice bath.

Slowly add a solution of 345 mg of sodium nitrite in 2.5 mL of water, ensuring the

temperature remains below 5°C. This forms the diazonium salt solution.[3]

Disulfide Formation:

Slowly add the prepared diazonium salt solution to an alkaline sodium disulfide solution,

maintaining the temperature below 5°C.

Allow the reaction mixture to warm to room temperature. Nitrogen gas will evolve.

Once the nitrogen evolution ceases, add 0.9 mL of concentrated hydrochloric acid to

precipitate the crude 2,2'-Dithiodibenzoic acid.[3]

Purification:

Filter the precipitate and wash it with water.

Dissolve the precipitate in a heated solution of 300 mg of anhydrous sodium carbonate in

10 mL of water.

Filter the hot solution to remove any insoluble impurities.

Reprecipitate the 2,2'-Dithiodibenzoic acid by adding concentrated hydrochloric acid to

the filtrate.
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Filter the purified product, wash with cold water and ether, and dry under a vacuum.[3]

Purification of Crude 2,2'-Dithiodibenzoic Acid
A common method for purifying crude 2,2'-dithiodibenzoic acid is recrystallization from a

mixed solvent system.

Materials:

Crude 2,2'-Dithiodibenzoic acid

Dimethylformamide (DMF)

Water

Procedure:

Add the crude 2,2'-dithiodibenzoic acid to a mixed solvent of DMF and water.

Stir the mixture and heat to dissolve the solid.

Maintain the temperature for a period to ensure complete dissolution.

Cool the solution to induce crystallization of the purified product.

Isolate the crystals by suction filtration, washing away the mixed solvent and impurities.

Dry the purified 2,2'-dithiodibenzoic acid.

Analytical Methods
High-Performance Liquid Chromatography (HPLC): While a specific, universally adopted HPLC

method for 2,2'-dithiodibenzoic acid is not detailed in the provided results, a general

approach for related benzoic acid derivatives can be adapted. A reversed-phase HPLC method

would be suitable.

Column: C18 column
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Mobile Phase: A gradient of acetonitrile and water with an acidic modifier (e.g., 0.1% formic

acid).

Detection: UV detector, with the wavelength optimized for 2,2'-dithiodibenzoic acid. For

similar compounds, detection is often performed around 280 nm or 326 nm.[5][6]

Quantification: Can be achieved by creating a calibration curve with standards of known

concentration.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for the

structural confirmation of 2,2'-dithiodibenzoic acid. While the direct spectra for the acid were

not provided, spectra for its dimethyl ester are available, which can give insights into the

expected chemical shifts for the aromatic protons and carbons.[7][8]

Applications in Research and Drug Development
Role as a Redox-Responsive Linker in Drug Delivery
The disulfide bond in 2,2'-dithiodibenzoic acid is susceptible to cleavage under the reducing

conditions found within cancer cells, which have a significantly higher concentration of

glutathione (GSH) compared to normal cells. This property makes it an excellent candidate for

use as a redox-responsive linker in drug delivery systems (DDSs).[9][10] Drugs can be

attached to a nanocarrier via a linker derived from 2,2'-dithiodibenzoic acid. These DDSs

remain stable in the bloodstream but release the drug upon entering the tumor

microenvironment, leading to targeted therapy and reduced side effects.[10][11]

Experimental Workflow: Redox-Responsive Drug
Delivery System
The following diagram illustrates the logical workflow of a drug delivery system utilizing a

disulfide linker.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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